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Compound of Interest

Compound Name: benzo[f]quinolin-5-amine

CAS No.: 873414-73-4

Cat. No.: B6257770

Get Quote

Executive Summary & Chemical Identity
Benzo[f]quinolin-5-amine (and its structural analogs) belongs to a class of Heterocyclic

Aromatic Amines (HAAs).[1][2] These compounds are frequently potent mutagens and

suspected carcinogens.[1][2][3][4] Unlike standard organic waste, they require a disposal

strategy that eliminates the risk of environmental leaching and accidental exposure.

Crucial Directive: Do NOT dispose of this compound down the drain or via standard trash.

High-temperature incineration is the only validated method for complete destruction.[1]
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Property Specification

Chemical Name Benzo[f]quinolin-5-amine

CAS Number
873414-73-4 (Specific Isomer); Refer to 85-02-9

for parent scaffold

Molecular Formula C₁₃H₁₀N₂

Hazard Class (GHS)
Mutagen (Cat 2), Carcinogen (Cat 1B), Aquatic

Toxicity (Acute 1)

Waste Code (RCRA)

P-Listed (if acutely toxic) or U-Listed (Toxic).[1]

Treat as P-Listed (Acute Hazardous Waste) to

ensure maximum compliance.[1]

Hazard Mechanism & Causality
To handle this chemical safely, one must understand why it is dangerous.[1]

DNA Intercalation: The planar tricyclic structure allows the molecule to slide between DNA

base pairs (intercalation).[1]

Metabolic Activation: The exocyclic amine group (-NH₂) is metabolically oxidized (bio-

activation) to form electrophilic intermediates (nitrenium ions) that covalently bind to DNA

(guanine residues), causing replication errors.[1]

Lipophilicity: This compound easily penetrates cell membranes and latex gloves.[1] Nitrile

gloves (double-gloved) are the minimum requirement.[1]

Operational Disposal Protocol
Phase 1: Waste Segregation & Containment
Principle: Isolate the mutagen at the point of generation.[1] Do not dilute it into the general

organic waste stream unless necessary, as this increases the volume of high-hazard waste.[1]

A. Solid Waste (Contaminated Solids, Gels, PPE)[1]
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Primary Containment: Place all contaminated pipette tips, gloves, and weighing boats

immediately into a clear plastic biohazard/chem-hazard bag (2-mil thickness minimum).[1]

Secondary Containment: Place the sealed primary bag into a rigid, puncture-resistant

container (e.g., a wide-mouth HDPE drum or dedicated waste bucket).

Labeling: Affix a yellow "High Hazard / Mutagen" label.[1] Explicitly write: "Contains

Benzo[f]quinolin-5-amine – DO NOT COMPACT."

B. Liquid Waste (Mother Liquors, HPLC Effluent)[1]
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container

(HDPE or Glass).[1]

Critical Note: Avoid using DMSO as a solvent if possible.[1] DMSO increases skin

permeability, carrying the mutagen directly into the bloodstream upon accidental contact.

Segregation: Collect in a dedicated "Acute Toxin" carboy. Do not mix with oxidizers (e.g.,

Peroxides, Nitric Acid) to prevent uncontrolled exothermic reactions.

Phase 2: Surface Decontamination (Spill Response)
For small spills or surface cleaning, simple solvent wiping is insufficient as it merely spreads

the mutagen. You must chemically degrade the compound.[1]

Validated Deactivation Solution:

Solution A: 1% Potassium Permanganate (KMnO₄) in 3M Sulfuric Acid (H₂SO₄).

Mechanism:[5][6][7] This strong oxidative mixture cleaves the aromatic rings and oxidizes the

amine, destroying the mutagenic pharmacophore.

Deactivation Steps:

Absorb bulk liquid with vermiculite or chem-pads.[1]

Apply Solution A to the surface.[1] Allow 15 minutes of contact time.

Neutralize with Sodium Metabisulfite (until the purple color fades to colorless/brown).[1]
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Clean area with detergent and water.[1] Dispose of all cleanup materials as Solid Hazardous

Waste.

Disposal Workflow Diagram
The following decision tree illustrates the logic flow for handling Benzo[f]quinolin-5-amine
waste.
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Figure 1: Cradle-to-grave disposal workflow ensuring complete thermal destruction of the

mutagenic scaffold.

Regulatory & Shipping Classifications
When preparing waste for pickup by a licensed contractor (e.g., Veolia, Clean Harbors), use the

following classifications to ensure legal compliance (US DOT/EPA).

Classification Designation

Proper Shipping Name
Toxic solids, organic, n.o.s. (Benzo[f]quinolin-5-

amine)

UN Number UN 2811 (Solid) or UN 2810 (Liquid)

Hazard Class 6.1 (Poison/Toxic Material)

Packing Group I or II (High Danger)

Label Requirement "POISON" / "TOXIC" Skull & Crossbones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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